Cas no 1807144-97-3 (Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate)

• Product Name: Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate
• CAS No: 1807144-97-3
• MF: C₁₄H₁₆ClNO₂
• MW: 265.7353
• CID: 5011529
• Update Time: 2025-09-26

Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate

• Inchi： 1S/C14H16ClNO2/c1-3-11-5-10(9-16)6-12(13(11)8-15)7-14(17)18-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： RBSHOHSXZAQNFC-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1C(=C([H])C(C#N)=C([H])C=1C([H])([H])C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate

Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate (CAS No. 1807144-97-3): A Comprehensive Overview

Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate, identified by its CAS number 1807144-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a complex molecular structure, exhibits potential applications in the synthesis of novel therapeutic agents and advanced materials. Its unique chemical properties, including the presence of both chloromethyl and cyano functional groups, make it a versatile intermediate in organic synthesis.

The molecular formula of Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate can be represented as C₁₄H₁₃ClN₂O₂. This structure incorporates an acetic acid ester moiety linked to a phenyl ring, which is further substituted with an ethyl group and a cyano group at the 5-position. The presence of the chloromethyl group (–CH₂Cl) at the 2-position adds a layer of reactivity that is particularly useful in cross-coupling reactions and nucleophilic substitution processes. These features make the compound a valuable building block for the development of more complex molecules.

In recent years, Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate has been studied for its potential role in the synthesis of bioactive compounds. The combination of the cyano group and the ester functionality provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored its use in developing novel inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors could have therapeutic implications in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The compound's reactivity also makes it a candidate for polymer chemistry applications. The chloromethyl group can participate in polymerization reactions, leading to the formation of novel polymers with enhanced properties. Such polymers might find applications in materials science, particularly in the development of advanced coatings, adhesives, and specialty plastics. The ability to incorporate functional groups like cyano into these polymers can further tailor their properties for specific industrial uses.

A significant area of research involving Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate is its role as a precursor in drug discovery. The phenyl ring itself is a common motif in many pharmaceuticals due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. By modifying this core structure with various functional groups, researchers can fine-tune the pharmacological properties of the resulting compounds. For example, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory effects.

The synthesis of Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate typically involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the chloromethyl group often necessitates protective group strategies to prevent unwanted side reactions. Similarly, the placement of the cyano group requires precise control to avoid over-functionalization or degradation of the molecule. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In conclusion, Ethyl 2-chloromethyl-5-cyano-3-ethylphenylacetate (CAS No. 1807144-97-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and drug development efforts worldwide.